Cas no 1797175-27-9 (N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide)

N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a pyrimidine core linked to a pyridine sulfonamide moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of enzyme inhibitors or receptor modulators due to its structurally distinct heterocyclic framework. The presence of both pyrimidine and pyridine rings enhances its binding affinity and selectivity in biological systems. Its sulfonamide group further contributes to its stability and reactivity, making it suitable for targeted chemical modifications. This product is primarily of interest in medicinal chemistry research for its modular design and potential applications in drug discovery.
N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide structure
1797175-27-9 structure
Product Name:N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide
CAS No:1797175-27-9
MF:C12H14N4O3S
MW:294.329560756683
CID:5405369
Update Time:2025-05-23

N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(5-Methyl-6-oxo-1(6H)-pyrimidinyl)ethyl]-3-pyridinesulfonamide
    • N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide
    • Inchi: 1S/C12H14N4O3S/c1-10-7-14-9-16(12(10)17)6-5-15-20(18,19)11-3-2-4-13-8-11/h2-4,7-9,15H,5-6H2,1H3
    • InChI Key: XTCLZLNMEMAHDI-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1S(NCCN1C=NC=C(C)C1=O)(=O)=O

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 501.9±60.0 °C(Predicted)
  • pka: 9.57±0.50(Predicted)

N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide Pricemore >>

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Additional information on N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide

Comprehensive Overview of N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide (CAS No. 1797175-27-9)

The compound N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide, identified by its CAS No. 1797175-27-9, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrimidine core with a pyridine-sulfonamide moiety, making it a subject of interest for drug discovery and therapeutic applications. Its molecular design suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

In recent years, the demand for small-molecule inhibitors and sulfonamide derivatives has surged, driven by their versatility in treating various conditions. Researchers are actively exploring N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide for its potential role in addressing unmet medical needs. The compound’s CAS No. 1797175-27-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural attributes align with trends in precision medicine and targeted therapy, areas that dominate contemporary biomedical discussions.

The synthesis and characterization of N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide involve advanced organic chemistry techniques, including nucleophilic substitution and heterocyclic ring formation. These methods are critical for ensuring high purity and yield, which are essential for subsequent in vitro and in vivo evaluations. The compound’s pyridine-3-sulfonamide segment is particularly noteworthy, as sulfonamides are known for their bioactivity and pharmacokinetic properties.

From an industrial perspective, CAS No. 1797175-27-9 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. These approaches leverage the compound’s modular structure to identify novel therapeutic candidates. Additionally, its potential applications in cancer research and inflammatory diseases have sparked interest, as evidenced by its inclusion in several patent filings and preclinical studies.

The pharmacological profile of N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide is under rigorous investigation. Preliminary data suggest its ability to modulate specific signaling pathways, which could translate into clinical benefits. For instance, its pyrimidine component may interact with kinase enzymes, a hot topic in drug development due to their role in cellular regulation. This aligns with the growing focus on kinase inhibitors as a therapeutic class.

Environmental and safety considerations are also paramount when working with CAS No. 1797175-27-9. While the compound is not classified as hazardous, adherence to Good Laboratory Practices (GLP) ensures safe handling and disposal. Researchers emphasize the importance of structure-activity relationship (SAR) studies to optimize the compound’s efficacy while minimizing off-target effects.

In summary, N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]pyridine-3-sulfonamide represents a promising candidate for further exploration in medicinal chemistry. Its CAS No. 1797175-27-9 serves as a key identifier for researchers navigating the complexities of drug discovery. As the scientific community continues to unravel its potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

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